1,3-Benzothiazole-2-sulfonamide

• IUPAC Name: 1,3-benzothiazole-2-sulfonamide
• InChI: InChI=1S/C7H6N2O2S2/c8-13(10,11)7-9-5-3-1-2-4-6(5)12-7/h1-4H,(H2,8,10,11)
• InChI Key: SDYMYAFSQACTQP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)S(=O)(=O)N
• Molecular Formula: C7H6N2O2S2
• DSSTOX Substance ID: DTXSID30195812
• Molecular Weight: 214.3 g/mol
• CAS RN: 433-17-0

Description

1,3-Benzothiazole-2-sulfonamide, also known as saccharin, is a widely used artificial sweetener that has been studied for its potential applications in scientific research. This compound has been found to possess various biochemical and physiological effects that make it a useful tool in laboratory experiments. In

Scientific Research Applications

• Metabolism and Biotransformation Studies

  • Benzothiazole-2 sulfonamide is metabolized in rats, rabbits, and dogs to form urinary metabolites like benzothiazole-2 mercapturic acid, benzothiazole-2 mercaptan, and benzothiazole-2 thioglucuronic acid. These metabolites result from the replacement of the sulfonamide by glutathione, forming benzothiazole-2 glutathione, which then undergoes further reactions (Colucci & Buyske, 1965).

• Chemical Reactions and Deprotection Methods

  • In aqueous solutions, benzothiazole-2-sulfonamides react with hydroxylamine to form 2-hydroxybenzothiazole, sulfur dioxide, and corresponding amines. This reaction, which proceeds via oxygen attack, can be used as a deprotection method for cleavage of benzothiazole-2-sulfonyl-protected amino acids (Kamps, Belle, & Mecinović, 2013).

• Radiosensitizing Activity in Cancer Research

  • Certain derivatives of 1,3-benzothiazole-2-sulfonamide, such as 7-sulfonamide-2-(4-fluorophenyl)imidazo[2,1-b][1,3]benzothiazole, have shown in vitro anticancer activity and radiosensitizing properties, particularly in human liver cancer and melanoma cell lines (Majalakere et al., 2020).

• Potential in Anticonvulsant Medication

  • Research on benzothiazole coupled sulfonamide derivatives has revealed potential anticonvulsant properties. Some compounds have shown significant interactions with nicotinic acetylcholine ion gated receptors, indicating their potential in treating convulsions (Khokra et al., 2019).

• Inhibition of Cyclin-Dependent Kinase 5 (cdk5)/p25

  • Benzothiazole sulfonamides have been identified as inhibitors of cyclin-dependent kinase 5, crucial in various cellular processes. Their binding mechanisms and structure-activity relationships have been explored for potential therapeutic applications (Malmström et al., 2012).

• Dual Inhibition in Cancer Treatment

  • Benzothiazole phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors have been developed, showing potent enzyme and cell activity. These compounds, like sulfonamide 45 and chloropyridine 70, have demonstrated tumor growth inhibition in various cancer models (D'angelo et al., 2011).

• Hybrid Compound Development

  • Recent advances in designing and developing two-component sulfonamide hybrids, including benzothiazole, have been made, leading to a range of pharmacologically active agents (Ghomashi et al., 2022).

• Synthesis and Antimicrobial Evaluation

  • Newer thiazolopyrimidine-based sulfonamides clubbed with benzothiazole moiety have been synthesized and evaluated for antimicrobial activity, showing potential in fighting microbial infections (Patel, Purohit, & Rajani, 2014).

• Carbonic Anhydrase Inhibition

  • Benzo[d]thiazole sulfonamides have been studied for their inhibition of various human carbonic anhydrase isoforms, showing significant inhibitory properties. This suggests their potential in developing targeted therapies (Abdoli et al., 2017).

• One-step Synthesis in Aqueous Media

  • Efficient one-step synthesis of benzazoles and azoles bearing a sulfonamide moiety has been developed in aqueous media, demonstrating the compound's adaptability in green chemistry applications (Zali-Boeini et al., 2015).

• Synthesis of Cyclic Sulfonamides

  • Novel cyclic sulfonamides have been synthesized through intramolecular Diels-Alder reactions, expanding the chemical versatility and potential applications of benzothiazole sulfonamides in medicinal chemistry (Greig, Tozer, & Wright, 2001).

• Antiviral Evaluation and Enzyme Inhibition

  • Benzothiazole-bearing N-sulfonamide 2-pyridone derivatives have been synthesized and evaluated for their antiviral activities and inhibitory action against USP7 enzyme, important in viral infections and cancer research (Azzam, Elsayed, & Elgemeie, 2020).

Safety and Hazards

Safety information for 1,3-Benzothiazole-2-sulfonamide indicates that it is harmful if swallowed or in contact with skin, and toxic if inhaled. Precautionary measures include avoiding dust formation, ensuring adequate ventilation, and wearing personal protective equipment.

Future Directions

Benzothiazole derivatives, including 1,3-Benzothiazole-2-sulfonamide, have shown promise in various fields, particularly in the development of novel antibiotics to control resistance problems. Their wide range of biological activities and medicinal applications make them a subject of ongoing research.

Mechanism of Action

Target of Action

1,3-Benzothiazole-2-sulfonamide has been found to interact with several targets. It has been reported to inhibit dihydroorotase , DNA gyrase , uridine diphosphate-N-acetyl enol pyruvyl glucosamine reductase (MurB) , peptide deformylase , aldose reductase , dihydrofolate reductase , enoyl acyl carrier protein reductase , dialkylglycine decarboxylase , dehydrosqualene synthase , dihydropteroate synthase and tyrosine kinase . These targets play crucial roles in various biochemical pathways and cellular functions.

Mode of Action

For instance, it has been reported to inhibit the activity of dihydroorotase , an enzyme involved in the synthesis of pyrimidines .

Biochemical Pathways

The inhibition of the aforementioned targets by this compound affects various biochemical pathways. For example, the inhibition of dihydroorotase disrupts the synthesis of pyrimidines, which are essential components of nucleic acids .

Pharmacokinetics

It is known that the compound interacts withCarbonic anhydrase 2 and Macrophage migration inhibitory factor . These interactions could potentially influence the compound’s absorption, distribution, metabolism, and excretion (ADME) properties, thereby affecting its bioavailability.

Result of Action

The molecular and cellular effects of this compound’s action are dependent on the specific targets it interacts with and the biochemical pathways it affects. For instance, the inhibition of dihydroorotase could potentially lead to a decrease in the synthesis of pyrimidines, thereby affecting nucleic acid synthesis .

Biochemical Analysis

Biochemical Properties

1,3-Benzothiazole-2-sulfonamide plays a significant role in biochemical reactions, particularly as an inhibitor of various enzymes. It has been shown to interact with enzymes such as carbonic anhydrase, which is crucial for maintaining acid-base balance in tissues and organs . The compound binds to the active site of the enzyme, inhibiting its activity and thereby affecting the biochemical pathways that rely on carbonic anhydrase. Additionally, this compound has been reported to inhibit other enzymes like dihydroorotase and DNA gyrase, which are involved in nucleotide synthesis and DNA replication, respectively .

Cellular Effects

This compound exerts various effects on different types of cells and cellular processes. It has been observed to influence cell signaling pathways, gene expression, and cellular metabolism. For instance, the compound can modulate the activity of tyrosine kinases, which are key regulators of cell signaling pathways . By inhibiting these kinases, this compound can alter the phosphorylation status of downstream signaling proteins, leading to changes in gene expression and cellular responses. Furthermore, the compound has been shown to affect cellular metabolism by inhibiting enzymes involved in metabolic pathways, thereby altering the levels of metabolites and metabolic flux .

Molecular Mechanism

The molecular mechanism of action of this compound involves its binding interactions with biomolecules, enzyme inhibition, and changes in gene expression. The compound binds to the active sites of target enzymes, such as carbonic anhydrase and tyrosine kinases, through hydrogen bonding and hydrophobic interactions . This binding inhibits the enzymatic activity, leading to downstream effects on biochemical pathways and cellular processes. Additionally, this compound can influence gene expression by modulating the activity of transcription factors and other regulatory proteins, resulting in changes in the expression of specific genes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been studied over time to understand its stability, degradation, and long-term effects on cellular function. The compound has been found to be relatively stable under standard laboratory conditions, with minimal degradation over time . Prolonged exposure to the compound can lead to cumulative effects on cellular function, such as alterations in cell signaling pathways and metabolic processes. In in vitro and in vivo studies, long-term exposure to this compound has been associated with changes in cellular morphology and function .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound has been shown to exert beneficial effects, such as enzyme inhibition and modulation of cell signaling pathways . At higher doses, this compound can exhibit toxic or adverse effects, including cytotoxicity and disruption of normal cellular function . Threshold effects have been observed, where the compound’s effects become more pronounced at specific dosage levels, highlighting the importance of dose optimization in therapeutic applications.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that play key roles in these processes. The compound has been shown to inhibit enzymes such as carbonic anhydrase and dihydroorotase, which are involved in the regulation of metabolic flux and metabolite levels . By inhibiting these enzymes, this compound can alter the balance of metabolites and affect the overall metabolic state of cells.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. The compound has been observed to interact with membrane transporters that facilitate its uptake into cells . Once inside the cells, this compound can bind to intracellular proteins, influencing its localization and accumulation within specific cellular compartments . These interactions play a crucial role in determining the compound’s bioavailability and efficacy.

Subcellular Localization

The subcellular localization of this compound is influenced by targeting signals and post-translational modifications that direct it to specific compartments or organelles. The compound has been found to localize in the cytoplasm and nucleus, where it can interact with target enzymes and regulatory proteins . Additionally, this compound can undergo post-translational modifications, such as phosphorylation, which can affect its activity and function within the cell .

Synthesis routes and methods

Procedure details

The unpurified 6-[2'-(2",3",4",6"-tetra-O-acetyl-β-glucopyranosyl)oxyethoxy]-2-benzothiazolesulfonamide (3.02 g.; 5.00 mmole) was dissolved in anhydrous diethyl ether (100 mL) and combined with cold (0° C.) saturated methanolic ammonia (100 mL) and stirred overnight with the temperature rising to room temperature over a six hour period. The solution was evaporated to dryness at reduced pressure and chromatographed on a silica gel column (150 g.) and eluted with chloroform/methanol (9.1). The product fractions (UV light and charring positive) were combined and evaporated to dryness at reduced pressure, and lyophilized to yield 6-[β-glucopyranosyl)oxyethoxy]-2-benzothiazolesulfonamide. The product conformed to accepted standards of purity and its structural assignment verified by standard spectroscopic methods (mass spec, 13C and 1H nuclear magnetic resonance).